Cas no 553675-18-6 (2-(4-phenylphenyl)imino-1,3-thiazolidin-4-one)

• Product Name: 2-(4-phenylphenyl)imino-1,3-thiazolidin-4-one
• CAS No: 553675-18-6
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD02380034
• CID: 3159448
• PubChem ID: 135408196
• Update Time: 2025-05-24

2-(4-phenylphenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(1,1'-biphenyl-4-ylimino)-1,3-thiazolidin-4-one
• 2-(4-phenylanilino)-1,3-thiazol-4-one
• 2-([1,1'-Biphenyl]-4-ylimino)thiazolidin-4-one
• 2-(4-phenylphenyl)imino-1,3-thiazolidin-4-one
• BBL040498
• 2-(4-Biphenylylamino)-1,3-thiazol-4(5H)-one
• CS-0326998
• (2Z)-2-({[1,1'-biphenyl]-4-yl}imino)-1,3-thiazolidin-4-one
• AKOS000313056
• 2-[(4-phenylphenyl)imino]-1,3-thiazolidin-4-one
• SR-01000262998
• (2Z)-2-{[1,1'-BIPHENYL]-4-YLIMINO}-1,3-THIAZOLIDIN-4-ONE
• (2Z)-2-(biphenyl-4-ylimino)-1,3-thiazolidin-4-one
• EN300-230472
• STK350555
• 553675-18-6
• AKOS030246241
• SR-01000262998-1

• MDL： MFCD02380034
• Inchi： 1S/C15H12N2OS/c18-14-10-19-15(17-14)16-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9H,10H2,(H,16,17,18)
• InChI Key： JFKRQKHPWGDSRQ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N=C1NC1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 268.06703418Da
• Monoisotopic Mass: 268.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų